![molecular formula C12H16ClN3O B3024981 N-(4-chlorophenyl)-2-(piperazin-1-yl)acetamide CAS No. 54257-79-3](/img/structure/B3024981.png)
N-(4-chlorophenyl)-2-(piperazin-1-yl)acetamide
Overview
Description
N-(4-chlorophenyl)-2-(piperazin-1-yl)acetamide (CPA) is a small organic molecule that has been studied extensively in the field of chemistry and biochemistry. CPA is an important compound in the production of pharmaceuticals and has been used in a variety of laboratory experiments and research studies. CPA has numerous applications in both organic and inorganic synthesis, as well as in the study of biochemical and physiological processes.
Mechanism of Action
N-(4-chlorophenyl)-2-(piperazin-1-yl)acetamide is a small molecule that is capable of binding to a variety of biological molecules, including proteins, lipids, and nucleic acids. This compound has been shown to interact with cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. This compound can also interact with other proteins and enzymes, such as those involved in signal transduction pathways and cell-signaling pathways. The binding of this compound to these molecules can alter their activity, which can result in changes in the biochemical and physiological processes of the body.
Biochemical and Physiological Effects
The binding of this compound to various biological molecules can result in a variety of biochemical and physiological effects. This compound has been shown to inhibit the activity of cytochrome P450 enzymes, which can result in decreased drug metabolism and increased drug concentrations in the body. This compound has also been shown to affect the activity of other proteins and enzymes involved in signal transduction pathways and cell-signaling pathways, which can result in changes in cell growth, differentiation, and development.
Advantages and Limitations for Lab Experiments
N-(4-chlorophenyl)-2-(piperazin-1-yl)acetamide has several advantages for use in laboratory experiments. This compound is a small molecule that is relatively easy to synthesize, and can be easily purified and stored for future use. This compound is also non-toxic, and can be safely handled in the laboratory. However, this compound is not as effective as some other compounds for certain applications, such as drug metabolism studies, and may not be as effective at inhibiting certain enzymes.
Future Directions
The potential future directions for N-(4-chlorophenyl)-2-(piperazin-1-yl)acetamide include further investigation into its mechanism of action, its effects on various biochemical and physiological processes, and its potential applications in drug discovery and development. Additionally, this compound could be used to study the effects of various drugs and compounds on the body, as well as to investigate the potential of new compounds for therapeutic use. Finally, this compound could be used to further explore the biochemical and molecular mechanisms of action of various compounds, and to develop new compounds with specific therapeutic effects.
Scientific Research Applications
N-(4-chlorophenyl)-2-(piperazin-1-yl)acetamide has been widely used in scientific research studies due to its ability to interact with a variety of biological molecules. This compound has been used to study the mechanism of action of several enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs. This compound has also been used to study the physiological effects of drugs and other compounds, as well as to investigate the biochemical and molecular mechanisms of action of various compounds.
Properties
IUPAC Name |
N-(4-chlorophenyl)-2-piperazin-1-ylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClN3O/c13-10-1-3-11(4-2-10)15-12(17)9-16-7-5-14-6-8-16/h1-4,14H,5-9H2,(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGCCARCEEBACDW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CC(=O)NC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60529520 | |
Record name | N-(4-Chlorophenyl)-2-(piperazin-1-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60529520 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
54257-79-3 | |
Record name | N-(4-Chlorophenyl)-2-(piperazin-1-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60529520 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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